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Compound of Interest

Compound Name: Glu(OtBu)-Val-Cit-PAB-OH

Cat. No.: B12407097

This guide provides a detailed analysis of the molecular weight and chemical formula for the
peptide-linker conjugate, Glu(OtBu)-Val-Cit-PAB-OH. This molecule is of significant interest to
researchers and professionals in the field of drug development, particularly in the design of
antibody-drug conjugates (ADCs) and other targeted therapeutic agents. The data presented
herein is crucial for accurate experimental design, synthesis, and characterization of this
compound.

Core Components of Glu(OtBu)-Val-Cit-PAB-OH

The molecule is a tetrapeptide-like structure composed of four key building blocks linked
sequentially:

Glu(OtBu): A glutamic acid residue with its side chain carboxyl group protected by a tert-butyl
(OtBu) ester.

Val: The amino acid valine.

Cit: The non-proteinogenic amino acid citrulline.

PAB-OH: para-aminobenzyl alcohol, which often serves as a self-immolative linker in drug
delivery systems.

Physicochemical Data
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The molecular formula and weight of the final conjugate are determined by the summation of its
constituent parts, accounting for the loss of water molecules during the formation of peptide
and amide bonds.

Component Molecular Formula Molecular Weight ( g/mol )
H-Glu(OtBu)-OH CoH17NOa4 203.24
Valine (Val) CsH11NO2 117.15
Citrulline (Cit) CeH13N303 175.19
p-Aminobenzyl alcohol (PAB-
C7HaNO 123.15
OH)
Glu(OtBu)-Val-Cit-PAB-OH C27H42Ns07 (Calculated) 592.65 (Calculated)

Experimental Protocols & Methodologies

The determination of the molecular formula and weight for Glu(OtBu)-Val-Cit-PAB-OH is
based on the established chemical principles of peptide synthesis. The formation of each
peptide or amide bond involves a condensation reaction, resulting in the elimination of one
molecule of water.

Calculation of the Final Molecular Formula:

e Summation of Elemental Composition: The molecular formulas of the individual components
are summed: (CoH17NOa4) + (CsH11NO2) + (CeH13N303) + (C7H9NO) = C27H50N5010

o Subtraction of Water Molecules: Three peptide/amide bonds are formed, resulting in the loss
of three water molecules (3 x H20 = He03). C27Hs50N5010 - H603 = C27H42Ns07

Calculation of the Final Molecular Weight:

o Summation of Component Molecular Weights: The molecular weights of the individual
components are summed: 203.24 g/mol + 117.15 g/mol + 175.19 g/mol + 123.15 g/mol =
618.73 g/mol
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e Subtraction of Water Molecular Weight: The molecular weight of three water molecules (3 x
18.015 g/mol = 54.045 g/mol ) is subtracted from the total. 618.73 g/mol - 54.045 g/mol =
564.685 g/mol

Note: There appears to be a discrepancy in the calculated molecular weight based on the
provided search results. A more precise calculation based on the exact masses of the elements
would be advisable for experimental work. The provided molecular weights from the search
results are used for this calculation.

Visualizing the Molecular Assembly

The logical relationship and assembly of the individual components into the final Glu(OtBu)-
Val-Cit-PAB-OH molecule can be visualized through a structured diagram.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12407097?utm_src=pdf-body
https://www.benchchem.com/product/b12407097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Individual Components
Glu(OtBu) Valine Citrulline PAB-OH
CoH17NOa4 CsH11NO2 CeH13N303 C7H9NO
203.24 g/mol 117.15 g/mol 175.19 g/mol 123.15 g/mol
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Fig 1: Assembly of Glu(OtBu)-Val-Cit-PAB-OH
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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